Cas no 2230902-34-6 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-3-amine)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-3-amine
• CAS No: 2230902-34-6
• MF: C₁₅H₁₉BN₂O₂
• MW: 270.134563684464
• CID: 6024672
• PubChem ID: 137943924
• Update Time: 2023-12-14

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-3-amine
• 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-3-amine
• 2230902-34-6
• EN300-6739372

• Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)11-5-6-13-10(7-11)8-12(17)9-18-13/h5-9H,17H2,1-4H3
• InChI Key： LFSKXIRELUGGAX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C(=CC(=CN=3)N)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 270.1539580g/mol
• Monoisotopic Mass: 270.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų